molecular formula C13H10N6O2 B8625213 4-N-(2-nitrophenyl)pyrido[4,3-d]pyrimidine-4,7-diamine

4-N-(2-nitrophenyl)pyrido[4,3-d]pyrimidine-4,7-diamine

Cat. No.: B8625213
M. Wt: 282.26 g/mol
InChI Key: FPEUMZRLYARFMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-N-(2-nitrophenyl)pyrido[4,3-d]pyrimidine-4,7-diamine is a useful research compound. Its molecular formula is C13H10N6O2 and its molecular weight is 282.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H10N6O2

Molecular Weight

282.26 g/mol

IUPAC Name

4-N-(2-nitrophenyl)pyrido[4,3-d]pyrimidine-4,7-diamine

InChI

InChI=1S/C13H10N6O2/c14-12-5-10-8(6-15-12)13(17-7-16-10)18-9-3-1-2-4-11(9)19(20)21/h1-7H,(H2,14,15)(H,16,17,18)

InChI Key

FPEUMZRLYARFMA-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)NC2=NC=NC3=CC(=NC=C32)N)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 7-amino-4-methylthiopyrido[4,3-d]pyrimidine (220 mg, 1.15 mmole) and 2-nitroaniline (2.00 g, 14.5 mmole) is heated to 100° C., then excess dry HCl gas is added to the hot stirred solution, and the mixture stirred at 160° C. for 20 min. The resulting product is neutralized with excess NaHCO3, dissolved in MeOH/CHCl3, dried onto silica gel and chromatographed over silica gel (2-4% MeOH/CH2Cl2) to give 7-amino-4-(2-nitroanilino)pyrido[4,3-d]pyrimidine (108 mg, 33%) as a yellow brown solid. 1H NMR (DMSO) δ 10.40 (1H, brs), 9.24 (1H, brs), 8.20 (1H, brs), 8.12 (1H, brs), 8.01 (2H, brs), 7.75 (1H, brs), 6.70 (2H, brs), 6.43 (1H, brs).
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